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Compound of Interest

Compound Name: Sucrose, 6-oleate

Cat. No.: B15189569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sucrose 6-oleate is a sucrose fatty acid ester, a class of non-ionic surfactants with a wide

range of applications in the pharmaceutical, cosmetic, and food industries. Comprising a

hydrophilic sucrose head and a lipophilic oleic acid tail, sucrose 6-oleate exhibits emulsifying,

solubilizing, and stabilizing properties. Its biocompatibility and biodegradability make it an

attractive excipient in drug delivery systems. This technical guide provides a detailed overview

of the chemical structure, physicochemical properties, and a comprehensive experimental

protocol for the regioselective synthesis of sucrose 6-oleate.

Chemical Structure and Formula
Sucrose 6-oleate is a monoester of sucrose, a disaccharide composed of glucose and fructose

units. The oleate group is esterified at the 6-position of the glucose moiety, which is one of the

three primary hydroxyl groups of sucrose. This regioselectivity is crucial for its specific

functional properties.

Chemical Formula: C₃₀H₅₄O₁₂[1][2]

IUPAC Name: [(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-

bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (9Z)-octadec-9-enoate[1]
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Molecular Weight: 606.74 g/mol [2]

The structure consists of the sucrose molecule linked to the oleic acid chain via an ester bond

at the C6 position of the glucose ring.

Physicochemical Properties
The physicochemical properties of sucrose 6-oleate are critical for its application in various

formulations. These properties are summarized in the table below.

Property Value References

Melting Point 54-56 °C [3]

Solubility Soluble in Water [3]

Calculated logP 3.8 [1]

Critical Micelle Concentration

(CMC)

Varies with chain length of fatty

acid
[4][5]

Hydrophilic-Lipophilic Balance

(HLB)

Dependent on the degree of

esterification. For monoesters,

it is generally in the higher

range, suitable for oil-in-water

emulsions.

Experimental Protocol: Regioselective Synthesis of
Sucrose 6-Oleate
The following protocol details a modified Mitsunobu reaction for the regioselective synthesis of

6-O-sucrose monoesters. This method offers high regioselectivity for the primary hydroxyl

group at the 6-position of the sucrose molecule.

Materials:

Sucrose

Oleic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://precision.fda.gov/ginas/app/ui/substances/44208376-6fc7-4f5d-9ce8-2e2c65cf76d0
https://www.bocsci.com/product/sucrose-oleate-cas-52683-61-1-409518.html
https://www.bocsci.com/product/sucrose-oleate-cas-52683-61-1-409518.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sucrose_-6-oleate
https://www.researchgate.net/publication/40884564_Characterization_of_micelles_formed_by_sucrose_6-O-monoesters
https://pmc.ncbi.nlm.nih.gov/articles/PMC3247245/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15189569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triphenylphosphine (PPh₃)

Diisopropyl azodicarboxylate (DIAD)

Dry N,N-Dimethylformamide (DMF)

Silica gel for column chromatography

Solvents for chromatography (e.g., chloroform, methanol)

Procedure:

Dissolution of Sucrose: In a round-bottom flask, dissolve sucrose (1 equivalent) in dry DMF

at 70 °C under a nitrogen atmosphere with stirring.

Addition of Reagents: Cool the solution to room temperature. Add triphenylphosphine (2.5

equivalents) and oleic acid (1.5 equivalents) to the flask. Stir the mixture until all solids are

dissolved.

Initiation of Reaction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add diisopropyl

azodicarboxylate (2.5 equivalents) dropwise to the mixture.

Reaction Monitoring: Allow the reaction to proceed at room temperature for 24-30 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC) until the sucrose is

consumed.

Work-up: After the reaction is complete, concentrate the mixture under reduced pressure to

remove the DMF.

Purification by Column Chromatography:

Prepare a silica gel column.

Load the concentrated crude product onto the column.

Elute the column with a suitable solvent system (e.g., a gradient of chloroform-methanol)

to separate the desired sucrose 6-oleate from by-products and unreacted reagents.
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Collect the fractions containing the product, as identified by TLC analysis.

Final Product Isolation: Combine the pure fractions and evaporate the solvent under reduced

pressure to obtain the purified sucrose 6-oleate.

Synthesis Workflow
The following diagram illustrates the key steps in the regioselective synthesis of sucrose 6-

oleate.
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Regioselective synthesis of sucrose 6-oleate workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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